Cas no 329935-45-7 (1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine)
1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,1'-biphenyl-4-ylcarbonyl)-4-phenylpiperazine
- Methanone, [1,1'-biphenyl]-4-yl(4-phenyl-1-piperazinyl)-
- WAY-356814
- 1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine
- PROT-IN-1
- STK020489
- biphenyl-4-yl(4-phenylpiperazin-1-yl)methanone
- AKOS000379287
- Oprea1_286136
- 329935-45-7
- TS-09463
- Biphenyl-4-yl-(4-phenyl-piperazin-1-yl)-methanone
- SMR000515323
- MLS001203352
- CS-0850426
- HY-153763
- EN300-26867917
- BDBM50052712
- CHEMBL1508710
- 1-{[1,1'-BIPHENYL]-4-CARBONYL}-4-PHENYLPIPERAZINE
- SCHEMBL8161635
- AB00091929-01
- Oprea1_140230
- DA-77165
- Cambridge id 5654134
- HMS2833H10
-
- MDL: MFCD01198717
- Inchi: 1S/C23H22N2O/c26-23(21-13-11-20(12-14-21)19-7-3-1-4-8-19)25-17-15-24(16-18-25)22-9-5-2-6-10-22/h1-14H,15-18H2
- InChI Key: VHYSKWYZIZGSJB-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C2C=CC=CC=2)=CC=1)N1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 342.173213330g/mol
- Monoisotopic Mass: 342.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 23.6Ų
1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26867917-0.1g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 95.0% | 0.1g |
$364.0 | 2025-03-20 | |
| Enamine | EN300-26867917-0.25g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 95.0% | 0.25g |
$381.0 | 2025-03-20 | |
| Enamine | EN300-26867917-0.5g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 95.0% | 0.5g |
$397.0 | 2025-03-20 | |
| Enamine | EN300-26867917-1g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 1g |
$414.0 | 2023-09-11 | ||
| Enamine | EN300-26867917-2.5g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 95.0% | 2.5g |
$810.0 | 2025-03-20 | |
| Enamine | EN300-26867917-5g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 5g |
$1199.0 | 2023-09-11 | ||
| Enamine | EN300-26867917-10g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 10g |
$1778.0 | 2023-09-11 | ||
| Enamine | EN300-26867917-0.05g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 95.0% | 0.05g |
$348.0 | 2025-03-20 | |
| Enamine | EN300-26867917-1.0g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 95.0% | 1.0g |
$414.0 | 2025-03-20 | |
| Enamine | EN300-26867917-5.0g |
1-{[1,1'-biphenyl]-4-carbonyl}-4-phenylpiperazine |
329935-45-7 | 95.0% | 5.0g |
$1199.0 | 2025-03-20 |
1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine
Comprehensive Overview of 1-{1,1'-Biphenyl-4-carbonyl}-4-phenylpiperazine (CAS No. 329935-45-7)
The compound 1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine (CAS No. 329935-45-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a biphenyl moiety with a phenylpiperazine group, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a ligand for receptor targeting, given the prevalence of piperazine derivatives in bioactive compounds.
In recent years, the demand for high-purity intermediates like 1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine has surged, driven by advancements in small-molecule therapeutics and catalysis. This compound’s molecular weight and solubility profile make it suitable for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Users frequently search for "CAS 329935-45-7 supplier" or "1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine synthesis," reflecting its commercial and academic relevance.
The biphenyl-carbonyl segment of this compound contributes to its aromatic stacking properties, a feature exploited in drug design to enhance binding affinity. Meanwhile, the phenylpiperazine component is often associated with neurological targets, aligning with current trends in CNS drug development. Discussions around "piperazine-based scaffolds" and "biphenyl analogs in drug discovery" dominate forums, underscoring the compound’s interdisciplinary appeal.
From a synthetic perspective, 1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine is typically prepared via amide coupling reactions, a staple in organic synthesis. Its melting point and stability under various conditions are critical for storage and handling, topics often queried in "CAS 329935-45-7 technical data" searches. Analytical techniques like HPLC and NMR are essential for verifying its purity, a priority for laboratories focusing on GMP-compliant intermediates.
Beyond pharmaceuticals, this compound’s conjugated system has potential in optoelectronic materials, a field gaining traction due to the rise of flexible electronics. Queries such as "biphenyl derivatives for OLEDs" highlight its versatility. Environmental considerations also play a role; researchers investigate its biodegradability and eco-friendly synthesis methods to align with green chemistry principles.
In summary, 1-{1,1'-biphenyl-4-carbonyl}-4-phenylpiperazine (CAS No. 329935-45-7) bridges multiple scientific domains, from medicinal chemistry to material science. Its dual functionality and adaptability to modern research needs ensure its continued prominence in both literature and industrial applications.
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